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Compound of Interest

Compound Name: Azocyclotin

Cat. No.: B141819

Introduction

Azocyclotin is an organotin acaricide used to control phytophagous mites in a variety of
agricultural settings.[1][2] As a chemical control agent, its inclusion in an Integrated Pest
Management (IPM) program requires a thorough understanding of its properties to ensure
efficacy while minimizing risks to human health, the environment, and non-target organisms.[3]
[4] IPM strategies focus on combining various pest control methods to keep pest populations
below economically damaging levels.[3] These notes provide researchers, scientists, and drug
development professionals with essential data and protocols for evaluating Azocyclotin within
an IPM framework. Due to its toxicity profile and restrictions in some regions, its use should be
carefully considered and justified within a broader resistance management and ecological
context.[1][2]

Mechanism of Action

Azocyclotin is a contact acaricide that acts on the mitochondria of target pests.[1][5] It is
classified by the Insecticide Resistance Action Committee (IRAC) in Group 12B.[6]

e Primary Action: Inhibition of mitochondrial ATP synthase.[2][6]

e Physiological Effect: This inhibition disrupts the process of oxidative phosphorylation, which
is crucial for cellular energy (ATP) production.[1]
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¢ Result: The disruption of energy metabolism leads to paralysis and eventual death of the
mite.[1] This mode of action is effective against all motile stages, including nymphs and
adults.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pomais.com [pomais.com]

2. Azocyclotin (Ref: BAY BUE 1452) [sitem.herts.ac.uk]

3. Integrated Pest Management: An Update on the Sustainability Approach to Crop
Protection - PMC [pmc.ncbi.nim.nih.gov]

4. epa.gov [epa.gov]

5. Azocyclotin 20% SC [aokunagro.com]

6. irac-online.org [irac-online.org]

To cite this document: BenchChem. [Application Notes for Azocyclotin in Integrated Pest
Management (IPM) Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141819#using-azocyclotin-in-integrated-pest-
management-ipm-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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